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Tilbroquinol Solution Preparation & Storage

Product Description: Tilbroquinol is an orally active antiparasite agent used in research for studying

amoebiasis and acting against Vibrio cholerae [1] [2]. It has a molecular weight of 238.08 g/mol and the

CAS Number 7175-09-9 [1] [2] [3].

Stock Solution Preparation

For in vitro applications, Tilbroquinol is soluble and stable in DMSO. The following table summarizes the

preparation of concentrated stock solutions.

Table 1: Stock Solution Preparation Guide for In Vitro Use

Concentration
Amount of
Tilbroquinol

Volume of
DMSO

Notes

50 mg/mL (~210

mM)

50 mg 1 mL Saturation unknown; solution is clear

[1] [2].
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Concentration
Amount of
Tilbroquinol

Volume of
DMSO

Notes

10 mM 2.38 mg 1 mL Standard concentration for aliquoting

[1] [2].

Materials

Tilbroquinol powder [1]
Anhydrous DMSO (newly opened, hygroscopic) [1] [2]

Analytical balance
Volumetric flask or tube (e.g., 1-2 mL capacity)

Sonication device (optional, to aid dissolution)

Procedure

Weigh the desired mass of Tilbroquinol powder accurately.

Transfer the powder to a clean, dry volumetric flask or tube.
Add the required volume of DMSO to achieve your target concentration.

Cap the container and mix by vortexing until the powder is completely dissolved. Gentle sonication in
a warm water bath (∼37°C) can be used to aid dissolution if necessary.

Once a clear solution is obtained, immediately aliquot the stock solution into smaller volumes to
minimize freeze-thaw cycles.

The workflow for preparing a stock solution for in vitro use is straightforward, as shown below.
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Weigh Tilbroquinol powder

Transfer to vial

Add anhydrous DMSO

Vortex and/or sonicate
until clear solution

Immediately aliquot

Store at -80°C or -20°C

Click to download full resolution via product page

Preparation of In Vivo Working Solution

For animal studies, a protocol using a co-solvent system is recommended to ensure solubility and tolerability

[1] [2].

Table 2: Protocol for Preparing an In Vivo Working Solution
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Step Action Details & Parameters

1 Prepare DMSO
Stock

Dissolve Tilbroquinol in DMSO to a concentration of 27.5
mg/mL.

2 Dilute in Corn Oil Add 100 µL of the DMSO stock solution to 900 µL of
corn oil.

3 Mix Vortex thoroughly to achieve a clear, homogeneous
mixture.

Final Working
Solution

2.75 mg/mL in 10% DMSO / 90% Corn Oil [1] [2].

> Important Note for In Vivo Studies: It is recommended to prepare the working solution freshly on the

day of use. If the continuous dosing period exceeds half a month, this specific protocol should be chosen

with careful consideration [1] [2].

The process for creating a formulation suitable for animal administration involves an additional dilution step,

illustrated in the following workflow.
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27.5 mg/mL Stock in DMSO

Dilution Step

Add 900 µL Corn Oil

Mix thoroughly
(Vortex)

Final Working Solution
(2.75 mg/mL in 10% DMSO/90% Corn Oil)

Click to download full resolution via product page

Storage Conditions

Proper storage is vital for maintaining the stability and activity of Tilbroquinol solutions.

Table 3: Recommended Storage Conditions

Form Temperature Shelf Life Notes

Powder -20°C 3 years Store in a tightly sealed container [1] [2].

Powder 4°C 2 years Short-term storage alternative [1] [2].

Solution (DMSO) -80°C 2 years Aliquot to avoid repeated freeze-thaw cycles [1] [2].

Solution (DMSO) -20°C 1 year For frequent use, store in small aliquots [1] [2].
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Safety and Handling

Tilbroquinol requires careful handling as it is classified as Acute Toxicity, Oral (Category 4) and is very

toxic to aquatic life with long-lasting effects [3].

Personal Protective Equipment (PPE): Wear safety goggles, gloves, and impervious clothing. Use

suitable respiratory protection if dust or aerosol is generated [3].
Hazard Statements [3]:

H302: Harmful if swallowed.
H410: Very toxic to aquatic life with long-lasting effects.

Precautionary Measures: Do not eat, drink, or smoke when handling. Wash skin thoroughly after
use. Avoid release to the environment [3].

First Aid: If swallowed, rinse mouth and call a physician or poison center immediately. Do NOT
induce vomiting [3].

Key Technical Considerations

Solution Stability: While DMSO stocks are stable for years at -80°C, the in vivo working solution in
10% DMSO/90% corn oil should be prepared fresh for optimal results, especially for studies longer

than two weeks [1] [2].
Hygroscopic DMSO: Always use newly opened, anhydrous DMSO to prevent water absorption,

which can affect solubility and compound stability [1] [2].
Waste Disposal: Dispose of contents and containers according to local regulations at an approved

waste disposal plant, given the compound's toxicity to aquatic life [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Tilbroquinol stock solution preparation and storage]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b545364#tilbroquinol-stock-

solution-preparation-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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